Cas no 1361553-55-0 (6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361553-55-0
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4967627
• Update Time: 2025-05-22

6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-10-3-2-9(17(18)19)12(16-10)6-4-7(13)11(15)8(14)5-6/h2-5H,1H3
• InChI Key： LDWVHPQNECIHSI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(N=1)OC)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine

Research Briefing on 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine (CAS: 1361553-55-0)

6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine (CAS: 1361553-55-0) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a methoxy group at the 6-position, a nitro group at the 3-position, and a trichlorophenyl moiety at the 2-position. Its distinct chemical properties make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science.

Recent studies have focused on the synthesis and optimization of 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine, aiming to improve yield and purity while exploring its potential biological activities. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve efficient production. These efforts have resulted in higher yields and reduced reaction times, making the compound more accessible for further research and development.

In the pharmaceutical domain, preliminary investigations suggest that 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine exhibits notable bioactivity, particularly as a potential inhibitor of specific enzymatic pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings highlight its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases and certain cancers.

Moreover, the compound's structural features have also sparked interest in agrochemical applications. Research indicates that 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine may serve as a precursor for developing new pesticides or herbicides, owing to its ability to interfere with essential metabolic pathways in pests and weeds. Field trials are currently underway to evaluate its efficacy and environmental impact, with preliminary results showing promising activity against a range of agricultural pests.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions include detailed structure-activity relationship (SAR) studies, in vivo toxicity assessments, and formulation development to enhance its stability and bioavailability. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in these areas.

In conclusion, 6-Methoxy-3-nitro-2-(3,4,5-trichlorophenyl)pyridine (CAS: 1361553-55-0) represents a versatile and promising compound with potential applications across multiple sectors. Continued research and development efforts are essential to unlock its full potential and translate laboratory findings into practical solutions for healthcare and agriculture.